methyl 4-methoxy-3-{[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]methyl}benzoate

• IUPAC Name: methyl 4-methoxy-3-[[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]methyl]benzoate
• InChI: InChI=1S/C23H20N2O5S/c1-28-17-7-4-14(5-8-17)18-12-31-21-20(18)24-13-25(22(21)26)11-16-10-15(23(27)30-3)6-9-19(16)29-2/h4-10,12-13H,11H2,1-3H3
• InChI Key: KMTUAYCUCWGPTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC4=C(C=CC(=C4)C(=O)OC)OC
• Molecular Formula: C23H20N2O5S
• Molecular Weight: 436.5 g/mol

Description

Synthesis Analysis

The synthetic route for methyl 4-methoxy-3-{[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]methyl}benzoate involves several steps, including condensation reactions, cyclizations, and esterifications. Detailed synthetic protocols can be found in relevant literature.

Scientific Research Applications

Synthesis and Structural Analysis

Methyl 4-((E)-2-{3-[(3-{(E)-2-[4-(methoxycarbonyl)phenyl]-1-diazenyl}-5,5-dimethyl hexahydro-1-pyrimidinyl)methyl]-5,5- dimethylhexahydro-1- pyrimidinyl}-1- diazenyl) benzoate was synthesized and its crystal structure determined by single crystal X-ray diffraction analysis, revealing disorder within a methoxycarbonyl group and a cis orientation of triazene moieties with respect to the N–C–N bridge between the hexahydropyrimidinyl rings (Moser, Bertolasi, & Vaughan, 2005). This study underscores the importance of structural analysis in understanding the properties of complex organic molecules, which can influence their reactivity and potential applications in material science and pharmaceuticals.

Heterocyclic Synthesis

The compound has been utilized in the synthesis of heterocyclic systems, exemplified by the preparation of 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones, which demonstrates its utility in generating diverse molecular frameworks potentially useful in drug development and material science (Selič, Grdadolnik, & Stanovnik, 1997). Such heterocyclic compounds are crucial for the development of new therapeutic agents, offering a wide range of biological activities.

Potential Bioactive Compound Synthesis

Efficient microwave-assisted chemical processes were applied to synthesize novel N-(4-methoxyphenylamino)-2-methyl benzo-, pyrido- or pyrazino-thieno[3,2-d]pyrimidin-4-amine derivatives envisioned as potent bioisosteric analogues of MPC-6827, an anticancer agent. This highlights the compound's relevance in the synthesis of potential anticancer agents, offering new avenues for therapeutic intervention (Loidreau et al., 2020).

Photophysical Property Investigation

Methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate derivatives were synthesized to investigate their photophysical properties, including quantum yields and excited-state proton transfer, showcasing the compound's utility in exploring photophysical phenomena which are relevant for the development of optical materials and sensors (Kim et al., 2021).